molecular formula C20H15FN2O4S B2533488 2-fluoro-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide CAS No. 922137-96-0

2-fluoro-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

Cat. No. B2533488
CAS RN: 922137-96-0
M. Wt: 398.41
InChI Key: ZDLGDLFCPCIMJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-fluoro-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide” is a chemical compound with the molecular formula C20H15FN2O4S . It has an average mass of 398.408 Da and a monoisotopic mass of 398.073669 Da . This product is intended for research use only.


Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C20H15FN2O4S . The structure includes a benzenesulfonamide group, a dibenzo[b,f][1,4]oxazepin group, and a fluoro group .

Scientific Research Applications

Cyclooxygenase-2 Inhibition

Research on sulfonamide derivatives, including those with specific structural motifs similar to the requested compound, has shown significant potential in inhibiting cyclooxygenase-2 (COX-2). This enzyme plays a crucial role in inflammatory processes, and its selective inhibition is a target for developing anti-inflammatory drugs. Hashimoto et al. (2002) explored sulfonamide derivatives for their COX-2 inhibitory activities, highlighting the importance of fluorine substitution in enhancing selectivity and potency (Hashimoto, Imamura, Haruta, & Wakitani, 2002).

Asymmetric Synthesis

The compound's structural framework, specifically the dibenzo[b,f][1,4]oxazepine scaffold, is important in asymmetric synthesis, offering chiral centers for developing enantioselective reactions. Li, Lin, and Du (2019) reported on the asymmetric Mannich reaction involving dibenzo[b,f][1,4]oxazepines, providing a pathway to synthesize cyclic amines with chiral tetrasubstituted C-F stereocenters, crucial for medicinal chemistry applications (Li, Lin, & Du, 2019).

Antitumor Activity

Sulfonamide derivatives have also been investigated for their antitumor activities. Sławiński and Brzozowski (2006) synthesized a series of sulfonamide derivatives and evaluated their in vitro antitumor activities, demonstrating the potential of these compounds in targeting cancer cells (Sławiński & Brzozowski, 2006).

Environmental Contaminant Extraction

In environmental sciences, studies on sulfonamide compounds, including their extraction from soil samples, provide insights into environmental monitoring and the impact of industrial chemicals. Speltini et al. (2016) developed a method for the extraction of sulfonamide compounds from soil, indicating the relevance of these compounds in environmental chemistry (Speltini, Sturini, Maraschi, Porta, & Profumo, 2016).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s important to note that the mechanism of action can vary depending on the biological or chemical context .

properties

IUPAC Name

2-fluoro-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15FN2O4S/c1-12-6-8-18-16(10-12)22-20(24)14-11-13(7-9-17(14)27-18)23-28(25,26)19-5-3-2-4-15(19)21/h2-11,23H,1H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDLGDLFCPCIMJV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=CC=CC=C4F)C(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15FN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.